Cas no 303189-51-7 (Pentaric acid,2,3-anhydro-3-C-carboxy-4-deoxy-, monopotassium salt (9CI))
Pentaric acid,2,3-anhydro-3-C-carboxy-4-deoxy-, monopotassium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pentaric acid,2,3-anhydro-3-C-carboxy-4-deoxy-, monopotassium salt (9CI)
- potassium,3-carboxy-2-(carboxymethyl)oxirane-2-carboxylate
- (±)-Epoxytricarballylic acid monopotassium salt
- Aconitic acid oxide potassium salt
- -Epoxytricarballylic acid monopotassiu
- AKOS030492762
- Cis-aconitic acid oxide potassium salt
- POTASSIUM 3-CARBOXY-2-(CARBOXYMETHYL)OXIRANE-2-CARBOXYLATE
- potassium;3-carboxy-2-(carboxymethyl)oxirane-2-carboxylate
- DTXSID10635726
- (+/-)-Epoxytricarballylic acid monopotassium salt
- Potassium 3,4-anhydro-3-carboxylato-2-deoxypentaric acid
- 85431-33-0
- 303189-51-7
- '-Epoxytricarballylic acid monopotassiu
-
- MDL: MFCD00042985
- Inchi: 1S/C6H6O7.K/c7-2(8)1-6(5(11)12)3(13-6)4(9)10;/h3H,1H2,(H,7,8)(H,9,10)(H,11,12);/q;+1/p-1
- InChI Key: LBTLPBOOVFHIGW-UHFFFAOYSA-M
- SMILES: [K+].O1C(C(=O)O)C1(C(=O)[O-])CC(=O)O
Computed Properties
- Exact Mass: 227.96723398g/mol
- Monoisotopic Mass: 227.96723398g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127Ų
Pentaric acid,2,3-anhydro-3-C-carboxy-4-deoxy-, monopotassium salt (9CI) Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:2-8°C
Pentaric acid,2,3-anhydro-3-C-carboxy-4-deoxy-, monopotassium salt (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 45380-1G-F |
Pentaric acid,2,3-anhydro-3-C-carboxy-4-deoxy-, monopotassium salt (9CI) |
303189-51-7 | ≥98.0% (NT) | 1G |
¥993.2 | 2022-02-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03506-1g |
Pentaric acid,2,3-anhydro-3-C-carboxy-4-deoxy-, monopotassium salt (9CI) |
303189-51-7 | 1g |
¥1238.0 | 2021-09-03 |
Pentaric acid,2,3-anhydro-3-C-carboxy-4-deoxy-, monopotassium salt (9CI) Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Pentaric acid,2,3-anhydro-3-C-carboxy-4-deoxy-, monopotassium salt (9CI)
Recent Advances in the Study of Pentaric acid,2,3-anhydro-3-C-carboxy-4-deoxy-, monopotassium salt (9CI) (CAS: 303189-51-7)
The compound Pentaric acid,2,3-anhydro-3-C-carboxy-4-deoxy-, monopotassium salt (9CI) (CAS: 303189-51-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique anhydro and carboxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural elucidation, and biological activities, providing new insights into its mechanism of action and potential uses in drug development.
One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have optimized the reaction conditions to improve yield and purity, making it more accessible for further pharmacological evaluations. The monopotassium salt form has been particularly noted for its enhanced solubility and stability, which are critical factors for its potential use in pharmaceutical formulations.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated that Pentaric acid,2,3-anhydro-3-C-carboxy-4-deoxy-, monopotassium salt exhibits notable anti-inflammatory and antimicrobial properties. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs or antibiotics. Additionally, its unique structural features have prompted investigations into its role as a modulator of specific enzymatic pathways, further expanding its therapeutic potential.
Another area of interest is the compound's potential application in targeted drug delivery systems. Due to its specific chemical properties, researchers are exploring its use as a carrier or conjugate for other therapeutic agents, aiming to enhance drug efficacy and reduce side effects. Preliminary studies have shown promising results, although further research is needed to fully understand its pharmacokinetics and pharmacodynamics.
In conclusion, the recent research on Pentaric acid,2,3-anhydro-3-C-carboxy-4-deoxy-, monopotassium salt (9CI) (CAS: 303189-51-7) highlights its multifaceted potential in the pharmaceutical and chemical biology fields. Continued investigations into its synthesis, biological activities, and applications are expected to yield further breakthroughs, paving the way for its eventual clinical use.
303189-51-7 (Pentaric acid,2,3-anhydro-3-C-carboxy-4-deoxy-, monopotassium salt (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)